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Introduction
Propamocarb hydrochloride is a systemic carbamate fungicide with protective action,

specifically targeting Oomycetes, a class of destructive plant pathogens.[1][2] It is effective

against diseases such as damping-off, root and stem rot, leaf blight, and downy mildew.[3]

When applied as a foliar spray, it is absorbed by the leaves and transported acropetally

(upward) throughout the plant, providing comprehensive protection.[1][4] Its primary use is in

vegetable crops, ornamentals, and turf.[4][5] Propamocarb is typically formulated as a soluble

liquid (SL), commonly containing 722 g/L of propamocarb hydrochloride.[1][6][7]

Mechanism of Action
Propamocarb hydrochloride functions by inhibiting the biosynthesis of phospholipids and fatty

acids, which are essential components of the fungal cell membrane.[7][8] This disruption of the

cell membrane integrity inhibits mycelial growth, sporangia formation, and the germination of

spores, thereby arresting the development and spread of the pathogen.[7][9]
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Caption: Mechanism of action of Propamocarb Hydrochloride.

Data Presentation: Application Rates and Residue
Levels
Quantitative data from supervised trials are summarized below. Application rates and resulting

residue levels can vary based on crop, environmental conditions, and the number of

applications.

Table 1: Recommended Foliar Application Rates for
Propamocarb Hydrochloride
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Crop Target Disease
Application
Rate (Active
Ingredient)

Formulation
Concentration

Reference

Cucumber

Downy Mildew

(Pseudoperonos

pora cubensis)

0.6 - 2.2 kg/ha 722 g/L SL [4]

Grapes, Melons
Downy Mildew,

Blight
900 - 1500 ml/ha 722 g/L SL [6]

Lettuce

Downy Mildew

(Bremia

lactucae)

0.75 - 2.2 kg/ha 722 g/L SL [4]

Potatoes

Late Blight

(Phytophthora

infestans)

0.75 - 2.2 kg/ha 722 g/L SL [4]

Tomatoes

Late Blight

(Phytophthora

infestans)

0.75 - 2.2 kg/ha 722 g/L SL [4]

Cabbages

Downy Mildew

(Peronospora

spp.)

0.75 - 2.2 kg/ha 722 g/L SL [4]

Onion

Mildew

(Peronospora

destructor)

3 L/ha 722 g/L SL [1]

Table 2: Examples of Residue Levels of Propamocarb
Hydrochloride After Foliar Application
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Crop
Application
Details

Pre-Harvest
Interval (PHI)
(Days)

Residue Level
(mg/kg)

Reference

Cucumber

Multiple sprays

with 0.14%

solution

3 1.7 [3]

Cucumber

Multiple sprays

with 0.14%

solution

10 1.0 [3]

Endive
Spray with

0.11% solution
15 0.4 - 2.3 [3]

Endive
Spray with

0.11% solution
25 0.5 - 0.6 [3]

Leeks
Spray with

0.11% solution
25 4.1 [3]

Celery
Single spray with

0.11% solution
25 2.7 [3]

Tomatoes

Recommended

dose (250

cm³/100L)

4 < 1.0 [10]

Potatoes

Recommended

dose (250

cm³/100L)

3 < 0.5 [10]

Experimental Protocols
Protocol 1: Preparation of Propamocarb Hydrochloride
Foliar Spray Solution
This protocol describes the preparation of a standard spray solution from a commercial

formulation (e.g., 722 g/L SL).
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Materials:

Propamocarb hydrochloride 722 g/L SL formulation

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Volumetric cylinders or measuring cups

Distilled or deionized water

Spray bottle or calibrated sprayer

Stirring rod

Beaker or bucket

Procedure:

Determine Required Concentration: Refer to Table 1 or specific experimental needs for the

target concentration (e.g., 0.15%). For a 0.15% solution, this equates to 1.5 ml of formulation

per liter of water.

Calculate Volumes: Calculate the total volume of spray solution required. For example, to

prepare 5 liters of a 0.15% solution:

Volume of formulation = 1.5 ml/L * 5 L = 7.5 ml

Volume of water = 5 L

Prepare Solution (Second Dilution Method): To ensure proper mixing, it is advisable to use

the second dilution method.[6] a. Measure approximately half of the required water volume

(2.5 L) and add it to the mixing vessel (bucket or sprayer tank). b. Carefully measure the

calculated volume of the propamocarb hydrochloride formulation (7.5 ml). c. Add the

formulation to the water in the mixing vessel. d. Stir the mixture thoroughly with a stirring rod

until the solution is homogenous. e. Add the remaining volume of water (2.5 L) to reach the

final desired volume (5 L) and mix again.
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Final Checks: Ensure the solution is well-mixed before application. The solution should be

used promptly after preparation.[6]

Safety: Always handle the concentrated fungicide and the prepared solution in a well-

ventilated area while wearing appropriate PPE. Do not mix with alkaline agents, as this can

reduce efficacy.[1][6]

Protocol 2: In-Vivo Efficacy Testing of Foliar-Applied
Propamocarb Hydrochloride Against Downy Mildew
This protocol provides a generalized workflow for assessing the protective efficacy of

propamocarb hydrochloride against a target pathogen (e.g., Pseudoperonospora cubensis on

cucumber) in a controlled environment.[11]
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START: Plant Cultivation
(e.g., Cucumber seedlings to 3-4 leaf stage)

Treatment Group Allocation
(min. 3 replicates per group)

- Untreated Control
- Propamocarb-HCl (Test Conc.)

- Reference Fungicide

Foliar Spray Application
(Apply treatments until runoff,

ensure full coverage)

Incubation (Post-Treatment)
(Allow foliage to dry completely,

~24 hours)

Pathogen Inoculation
(Spray with sporangial suspension,

e.g., 1x10^5 spores/ml)

Incubation (Post-Inoculation)
(High humidity >95% RH, 20-22°C,

for 24h in darkness, then 6-7 days with photoperiod)

Disease Assessment
(Calculate Disease Severity (%) and

Incidence (%))

Data Analysis
(Statistical analysis, e.g., ANOVA,

to compare treatment efficacy)

END: Report Results

Click to download full resolution via product page

Caption: Experimental workflow for fungicide efficacy testing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b029037?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Plant Material: Grow susceptible host plants (e.g., cucumber cv. 'Vlaspik') from seed in pots

containing a sterile potting mix. Maintain plants in a greenhouse or growth chamber under

controlled conditions until they reach the 3-4 true leaf stage.[11]

Experimental Design: Arrange plants in a completely randomized design. Include the

following treatment groups, with a minimum of three replicate plants per group:[12]

Untreated Control (sprayed with water only).

Test Treatment(s) (sprayed with one or more concentrations of propamocarb
hydrochloride, prepared as per Protocol 1).

Reference Treatment (a standard commercial fungicide for the target disease, used for

comparison).

Fungicide Application:

Use a calibrated laboratory spray cabinet or hand-held sprayer to apply the treatments.

[11]

Spray the foliage of each plant thoroughly, ensuring even coverage on both the upper and

lower leaf surfaces, until the point of initial runoff.[13][14]

Keep treated plants separated to avoid cross-contamination.

Pathogen Inoculation:

Prepare a fresh inoculum suspension of the target pathogen (e.g., P. cubensis sporangia

in sterile water) and adjust to a calibrated concentration (e.g., 1 x 10⁵ sporangia/ml).

Approximately 24 hours after the fungicide application, inoculate all plants (including

controls) by spraying the foliage with the sporangial suspension.[11]

Incubation and Disease Development:
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Immediately following inoculation, place plants in a high-humidity chamber (>95% RH) in

darkness for 24 hours at approximately 20-22°C to facilitate infection.[11]

After the dark period, return plants to the growth chamber with a standard photoperiod

(e.g., 16h light / 8h dark) for 6-7 days to allow for symptom development.[11]

Data Collection and Analysis:

Assess disease severity by estimating the percentage of leaf area covered with lesions on

each leaf.

Calculate the average disease severity for each plant and treatment group.

Determine treatment efficacy using a formula such as Abbott's formula:

Efficacy (%) = [(Severity in Control - Severity in Treatment) / Severity in Control] x 100

Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a mean

separation test) to determine if there are significant differences between treatments.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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